5-(4-fluorophenyl)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)oxazole-2-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C15H14FN5O2S/c1-21-9-19-20-15(21)24-7-6-17-13(22)14-18-8-12(23-14)10-2-4-11(16)5-3-10/h2-5,8-9H,6-7H2,1H3,(H,17,22)
• InChI Key: MSGVZTKAENUJER-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCCNC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5O2S
• Molecular Weight: 347.4 g/mol
• CAS No.: 1795189-82-0

Description

5-(4-fluorophenyl)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)oxazole-2-carboxamide is a useful research compound. Its molecular formula is C15H14FN5O2S and its molecular weight is 347.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has demonstrated the effectiveness of related compounds in antimicrobial and antiviral activities, emphasizing the potential of these molecules in treating various infections and diseases. For instance, compounds with similar structural features have been shown to possess antimicrobial activity against test microorganisms, with some displaying significant antiurease and antilipase activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013). Additionally, novel synthesis routes have been developed to create benzamide-based 5-aminopyrazoles, which were found to exhibit remarkable antiavian influenza virus activity, highlighting the compounds' antiviral potential (Hebishy, Salama, & Elgemeie, 2020).

Chemical Synthesis Techniques

Advanced synthesis techniques, including microwave-assisted synthesis and catalyst-free methods, have been applied to produce these compounds efficiently. Microwave-assisted synthesis, for example, has facilitated the creation of catalyst- and solvent-free benzamide derivatives, offering a greener and more efficient approach to compound development (Moreno-Fuquen, Arango-Daraviña, Becerra, Castillo, Kennedy, & Macías, 2019).

Applications in Material Science

The compounds have also found applications in material science, particularly in the development of fluorescent dyes and fluorophores. N-Ethoxycarbonylpyrene- and perylene thioamides have been utilized as building blocks for synthesizing fluorescent dyes with potential applications in bioimaging and molecular probes (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).